Cas no 41639-74-1 (PGX 9)

• Product Name: PGX 9
• CAS No: 41639-74-1
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• MDL: MFCD11042270
• CID: 55448
• PubChem ID: 13046417
• Update Time: 2024-10-29

PGX 9 Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,5R,6aS)-5-Hydroxy-4-((S,E)-3-hydroxy-5-phenylpent-1-en-1-yl)hexahydro-2H-cyclopenta[b]furan-2-one
• Bimaprost
• Latanprost
• (3aR,4R,5R,6aS)-5-hydroxy-4-[(3S)-3-hydroxy-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-5-phenyl-1-penten-1-yl]-, (3aR,4R,5R,6aS)-
• HYDRIDE-L
• Lactondiol B
• (1S,5R,6R,7R)-6-[(3S)-3-hydroxy-5-phenyl-1-E-pentenyl]-7-hydroxy-2-oxabicyclo[3.3.0]octan-3-one
• (3aR,4R,5R,6aS)-5-hydroxy-4-[(1E,3S)-3-hydroxy-5-phenylpent-1-en-1-yl]hexahydro-2H-cyclopenta[b]furan-2-one
• 1(S)-2oxa-3-oxo-6R-(3S-hydroxy-5-phenyl-1-trans-pentenyl)-(7R)-hydroxy-cis-bicyclo[3.3.0]octane
• PFIFPUGALHSEKD-RKCGEVCRSA-N
• AKOS016004340
• A855000
• PGX 9
• SCHEMBL1364380
• 41639-74-1
• 2H-Cyclopenta[b]furan-2-one,hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-5-phenyl-1-penten-1-yl]-,(3aR,4R,5R,6aS)-
• (3aR,4R,5R,6aS)-hexahydro-5-hydroxy-4-((S,E)-3-hydroxy-5-phenylpent-1-enyl)cyclopenta[b]furan-2-one
• (3aR,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxy-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• (3aR,4R,5R,6aS)-5-Hydroxy-4-[(S,E)-3-hydroxy-5-phenylpent-1-en-1-yl]hexahydro-2H-cyclopenta[b]furan-2-one
• (+)-(3Ar,4R,5R,6as)-hexahydro-5-hydroxy-4-[(1E,3R)-3-hydroxy-5-phenyl-1-pentenyl]-2H-cyclopenta[b]furan-2-one
• J-501159
• AMY30082
• CS-0452285
• F2THX64HBQ
• (3aR,4R,5R,6aS)-4-((3S,E)-3-Hydroxy-5-phenyl-1-penten-1-yl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-ol
• PGX 9; 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-5-phenyl-1-penten-1-yl]-, (3aR,4R,5R,6aS)-; 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(3-hydroxy-5-phenyl-1-pentenyl)-, [3aR-[3aa,4a(1E,3S*),5ss,6aa]]-; 2H-Cyclopenta[b]furan-2-
• (3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-5-phenyl-1-penten-1-yl]-2H-cyclopenta[b]furan-2-one
• Hexahydro-5-hydroxy-4-[(1E,3S)-3-hydroxy-5-phenyl-1-penten-1-yl]-2H-cyclopenta[b]furan-2-one, (3aR,4R,5R,6aS)-

• MDL： MFCD11042270
• Inchi： 1S/C18H22O4/c19-13(7-6-12-4-2-1-3-5-12)8-9-14-15-10-18(21)22-17(15)11-16(14)20/h1-5,8-9,13-17,19-20H,6-7,10-11H2/b9-8+/t13-,14+,15+,16+,17-/m0/s1
• InChI Key： PFIFPUGALHSEKD-RKCGEVCRSA-N
• SMILES： O1C(C[C@H]2[C@@H]1C[C@H]([C@@H]2/C=C/[C@H](CCC1C=CC=CC=1)O)O)=O

Computed Properties

• Exact Mass: 302.15200
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 509.18℃ at 760 mmHg
• Flash Point: 185.604 °C
• Refractive Index: 1.64
• PSA: 66.76000
• LogP: 1.84880

PGX 9 Security Information

• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P280
• Storage Condition：Sealed in dry,2-8°C(BD233243)